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Compound of Interest

Compound Name: Cyclaniliprole

Cat. No.: B1261310 Get Quote

This guide provides an objective comparison of two prominent insecticides, Cyclaniliprole and

Spinetoram, tailored for researchers, scientists, and professionals in drug development. We will

delve into their respective modes of action, spectrum of activity, toxicological profiles, and

resistance mechanisms, supported by experimental data.

Overview and Chemical Classification
Cyclaniliprole is a third-generation anthranilic diamide insecticide developed by Ishihara

Sangyo Kaisha, Ltd.[1] It is classified under the Insecticide Resistance Action Committee

(IRAC) Group 28.[1][2] This group is characterized by its specific mode of action targeting the

insect's muscular system.

Spinetoram is a semi-synthetic insecticide derived from the fermentation of the soil bacterium

Saccharopolyspora spinosa.[3][4] As a second-generation spinosyn, it is an advancement on

its predecessor, spinosad.[4] Spinetoram is classified under IRAC Group 5, which targets the

insect nervous system through a distinct mechanism.[3]

Mode of Action: A Tale of Two Targets
The fundamental difference between Cyclaniliprole and Spinetoram lies in their molecular

targets within the insect.

Cyclaniliprole: This insecticide acts as a selective modulator of insect ryanodine receptors

(RyRs).[1][2] These receptors are calcium channels located in the sarcoplasmic reticulum of
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muscle cells. Cyclaniliprole binds to these receptors, forcing them into an open state. This

leads to an uncontrolled and continuous release of calcium ions from internal stores into the

cytoplasm.[2][5] The resulting calcium imbalance disrupts muscle function, causing immediate

cessation of feeding, muscle contraction, paralysis, and ultimately, the death of the pest.[1][2]

Its high selectivity for insect RyRs over mammalian ones contributes to its favorable

toxicological profile for non-target organisms.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

